![molecular formula C14H26N2O2 B1446681 tert-Butyl decahydro-6H-pyrido[3,2-c]azepine-6-carboxylate CAS No. 1784016-95-0](/img/structure/B1446681.png)
tert-Butyl decahydro-6H-pyrido[3,2-c]azepine-6-carboxylate
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Overview
Description
Tert-Butyl decahydro-6H-pyrido[3,2-c]azepine-6-carboxylate (tert-Butyl decahydro-6H-pyrido[3,2-c]azepine-6-carboxylate) is a synthetic compound that has been used in a variety of scientific research applications. It is a complex molecule with a variety of interesting properties, and its potential for use in experiments has been explored in a number of studies.
Scientific Research Applications
Synthesis and Rearrangement Processes
Researchers have identified a new ring contraction reaction that transforms 3H-azepines into pyridine derivatives, showcasing the chemical's utility in creating complex structures from simpler azepine compounds (Satake et al., 1996). This process involves a successive treatment with bromine and aqueous K2CO3, leading to a plausible mechanism via azatropilium cation for rearrangement based on the product's distribution from respective 3H-azepines.
Characterization and Thermal Analysis
A study focused on synthesizing, characterizing, and conducting thermal, X-ray, and DFT analyses of tert-butyl and ethyl substituted dihydrothieno[2,3-c]pyridine dicarboxylate derivatives. These compounds were synthesized from starting tert-butyl 4-oxopiperidine-1-carboxylate, showcasing the structural versatility and reactivity of the tert-butyl substituted compounds in generating complex molecules with potential for various applications (Çolak et al., 2021).
Novel Synthesis Methods
Further research demonstrated innovative methods for synthesizing azepine derivatives, highlighting the chemical's role in developing new synthetic strategies. This includes the synthesis of piperidine derivatives fused to a tetrahydrofuran ring, achieved through intramolecular nucleophilic opening of the oxirane ring in tert-butyl 6-(2-hydroxyethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate (Moskalenko & Boev, 2014). This reaction pathway underscores the compound's utility in creating diverse and complex molecular architectures.
Catalytic Applications
The compound has also been explored for its catalytic applications, as illustrated by the synthesis of carboxylate-substituted heteroaryl amines via an efficient one-pot method. This methodology, leveraging tert-butyl 6-chloronicotinate, demonstrates the compound's potential in facilitating complex reaction sequences, offering a straightforward approach to synthesizing diverse heteroaryl amines (Kandalkar et al., 2013).
properties
IUPAC Name |
tert-butyl 1,2,3,4,4a,5,7,8,9,9a-decahydropyrido[3,2-c]azepine-6-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O2/c1-14(2,3)18-13(17)16-9-5-7-12-11(10-16)6-4-8-15-12/h11-12,15H,4-10H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEFXICZJKJOJRG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2C(C1)CCCN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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